Cas no 735320-38-4 (1-butyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-thiol)

• Product Name: 1-butyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-thiol
• CAS No: 735320-38-4
• MF: C₁₅H₂₁N₃O₃S₂
• MW: 355.475540876389
• CID: 3106002
• PubChem ID: 3865982
• Update Time: 2025-06-15

1-butyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-5-(morpholine-4-sulfonyl)-1H-benzoimidazole-2-thiol
• 1-butyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-thiol
• KEB32038
• 735320-38-4
• MLS002246414
• CHEMBL1713095
• 1-Butyl-1,3-dihydro-5-(4-morpholinylsulfonyl)-2H-benzimidazole-2-thione
• 3-butyl-6-morpholin-4-ylsulfonyl-1H-benzimidazole-2-thione
• CS-0220275
• EN300-06243
• HMS3077N04
• AB00720731-01
• HMS1757A10
• AKOS034465890
• SMR001310029
• Z56921453
• DTXSID901152166

• Inchi： 1S/C15H21N3O3S2/c1-2-3-6-18-14-5-4-12(11-13(14)16-15(18)22)23(19,20)17-7-9-21-10-8-17/h4-5,11H,2-3,6-10H2,1H3,(H,16,22)
• InChI Key： FHJRDJZSJOSXOV-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)NC(N2CCCC)=S)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 355.10243389Da
• Monoisotopic Mass: 355.10243389Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 102Ų

Additional information on 1-butyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-thiol

Comprehensive Analysis of 1-butyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-thiol (CAS No. 735320-38-4): Properties, Applications, and Innovations

The compound 1-butyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-thiol (CAS No. 735320-38-4) is a specialized benzodiazole derivative with a unique molecular structure, combining a morpholine sulfonyl group and a thiol functional group. This structure endows it with distinct chemical and physical properties, making it a subject of interest in pharmaceutical research, material science, and organic synthesis. Researchers and industry professionals frequently search for terms like "benzodiazole derivatives applications", "morpholine sulfonyl compounds", and "CAS 735320-38-4 synthesis", reflecting its growing relevance in scientific and industrial applications.

One of the most notable features of 1-butyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-thiol is its potential role in drug discovery. The benzodiazole core is a common pharmacophore in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer activities. The addition of the morpholine sulfonyl moiety enhances its solubility and bioavailability, addressing a key challenge in drug formulation. Recent studies have explored its interactions with biological targets, sparking queries such as "benzodiazole thiol derivatives in medicine" and "morpholine sulfonyl group drug design".

In material science, this compound's thiol group offers opportunities for surface modification and polymer cross-linking. Its ability to form stable bonds with metals and other substrates makes it valuable in nanotechnology and coatings. Searches like "thiol-functionalized benzodiazole for materials" highlight its versatility. Additionally, the morpholine component contributes to its stability under various conditions, a trait sought after in high-performance materials.

Synthetic routes to CAS 735320-38-4 often involve multi-step reactions, including sulfonylation and alkylation. Optimizing these processes is a hot topic, with researchers investigating greener solvents and catalysts. Queries such as "efficient synthesis of 1-butyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-thiol" reflect this trend. The compound's purity and yield are critical for industrial scalability, driving innovations in analytical techniques like HPLC and NMR.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its lifecycle—from synthesis to disposal—requires careful management. Terms like "sustainable production of benzodiazole derivatives" and "eco-friendly sulfonylation methods" are gaining traction, aligning with global sustainability goals.

In summary, 1-butyl-5-(morpholine-4-sulfonyl)-1H-1,3-benzodiazole-2-thiol (CAS No. 735320-38-4) is a multifaceted compound bridging pharmaceuticals and advanced materials. Its benzodiazole backbone, coupled with morpholine sulfonyl and thiol functionalities, opens avenues for innovation. As research progresses, addressing challenges in synthesis, application, and sustainability will remain central to its development.